Cas no 2034227-65-9 (2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine)

• Product Name: 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine
• CAS No: 2034227-65-9
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5348061
• Update Time: 2025-06-27

2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylthiazol-5-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone
• (2,4-dimethyl-1,3-thiazol-5-yl)-(3-pyrazin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine

• Inchi： 1S/C15H18N4O2S/c1-10-14(22-11(2)18-10)15(20)19-7-3-4-12(9-19)21-13-8-16-5-6-17-13/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key： BNUBKDVFNQSVAT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1CCCC(C1)OC1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 96.4

Additional information on 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine

Introduction to 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034227-65-9)

2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034227-65-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a piperidine ring and a thiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine is particularly noteworthy due to its complexity and the presence of multiple functional groups. The piperidine ring provides flexibility and conformational diversity, while the thiazole moiety introduces electron-withdrawing properties that can influence the compound's reactivity and binding affinity. The pyrazine core, known for its aromaticity and planar structure, further enhances the compound's stability and bioavailability.

Recent studies have focused on the pharmacological properties of 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, research has explored the anti-cancer properties of 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine. Preliminary studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety profile in preclinical models.

In terms of synthetic methods, several routes have been developed to produce 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine. One common approach involves the reaction of 2-chloropyrazine with a piperidine derivative followed by coupling with a thiazole-containing acid. These synthetic strategies are crucial for scaling up production and ensuring consistent quality for clinical trials.

The potential applications of 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine extend beyond anti-inflammatory and anti-cancer therapies. Recent studies have also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a neuroprotective agent.

In conclusion, 2-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazine (CAS No. 2034227-65-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its clinical use in various diseases.